Cas no 81215-60-3 (Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide)
![Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide structure](https://www.kuujia.com/scimg/cas/81215-60-3x500.png)
81215-60-3 structure
Product name:Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide
Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide
- N-[(E)-[1-[[4-(4-methylphenyl)piperazin-1-yl]methyl]-2-oxoindol-3-ylidene]amino]-2-(4-nitrophenoxy)acetamide
- Acetic acid, (4-nitrophenoxy)-, (1,2-dihydro-1-((4-(4-methylphenyl)-1-piperazinyl)methyl)-2-oxo-3H-indol-3-ylidene)hydrazide
- BRN 6032624
- 81215-60-3
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- Inchi: InChI=1S/C28H28N6O5/c1-20-6-8-21(9-7-20)32-16-14-31(15-17-32)19-33-25-5-3-2-4-24(25)27(28(33)36)30-29-26(35)18-39-23-12-10-22(11-13-23)34(37)38/h2-13,36H,14-19H2,1H3
- InChI Key: MGXSEZRKBSHLBS-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CN3C4=CC=CC=C4C(=C3O)N=NC(=O)COC5=CC=C(C=C5)[N+](=O)[O-]
Computed Properties
- Exact Mass: 528.212118
- Monoisotopic Mass: 528.212118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 901
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 123
Experimental Properties
- Density: 1.36
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.674
Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide Related Literature
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
81215-60-3 (Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide) Related Products
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